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Compound of Interest

Compound Name: 3-Chlorobenzyl bromide

Cat. No.: B146248 Get Quote

The proper handling and disposal of 3-Chlorobenzyl bromide are critical for ensuring

laboratory safety and environmental protection. As a halogenated organic compound, it is

classified as a hazardous material and requires specific disposal protocols. Adherence to these

procedures is essential for researchers, scientists, and drug development professionals to

minimize risks and comply with regulations.

Immediate Safety and Hazard Profile
3-Chlorobenzyl bromide is a corrosive and hazardous substance that can cause severe skin

burns and eye damage.[1][2][3][4] It is also sensitive to moisture.[3][5] Before handling, it is

imperative to consult the Safety Data Sheet (SDS) for comprehensive hazard information.[6][7]

This table summarizes the key hazard and safety information for 3-Chlorobenzyl bromide.
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Identifier Information Source

Chemical Name 3-Chlorobenzyl bromide [8]

Synonym α-Bromo-3-chlorotoluene [2][8]

CAS Number 766-80-3 [1][8]

Molecular Formula C₇H₆BrCl [8]

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage. H335:

May cause respiratory

irritation. H290: May be

corrosive to metals.

[2][3][4]

GHS Precautionary

Statements

P260, P280,

P301+P330+P331,

P303+P361+P353,

P305+P351+P338, P501

[2][3][4]

Incompatibilities

Bases, Strong oxidizing

agents, Alcohols, Amines,

Metals.

[1]

Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling and disposal of 3-
Chlorobenzyl bromide and associated waste.

Step 1: Personal Protective Equipment (PPE) and
Engineering Controls
Proper protection is mandatory when handling 3-Chlorobenzyl bromide.

Personal Protective Equipment: Always wear appropriate PPE, including:

Nitrile gloves.[7]

Safety goggles with side shields or a face shield.[1][7]
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A lab coat.[7]

Closed-toe shoes.[7]

Engineering Controls: All work involving 3-Chlorobenzyl bromide must be conducted in a

certified chemical fume hood to prevent inhalation of vapors.[3][6][7] Ensure that an

emergency eyewash station and safety shower are readily accessible.[1][3]

Step 2: Waste Segregation and Collection
Proper segregation is the most critical step in hazardous waste management.

Identify as Halogenated Waste: 3-Chlorobenzyl bromide is a halogenated organic

compound.[7][9] All waste containing this chemical, including contaminated lab supplies

(e.g., pipette tips, gloves, absorbent pads), must be treated as halogenated waste.

Designated Waste Container:

Collect all 3-Chlorobenzyl bromide waste in a dedicated, compatible container, clearly

labeled as "Halogenated Organic Waste".[9][10][11] Polyethylene containers are often

recommended.[12][13]

Never mix halogenated waste with non-halogenated organic waste, aqueous waste, or

other incompatible waste streams.[6][9][10][11]

Labeling: Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is

added.[11] The label must clearly identify the contents, including the full chemical name ("3-
Chlorobenzyl bromide") and an estimate of its concentration or volume.[9]

Container Management: Keep the waste container securely capped at all times, except when

adding waste.[10][12][14] This prevents the release of harmful vapors.

Step 3: Storage of Chemical Waste
Waste must be stored safely pending pickup and disposal.

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation.[11][12][14]
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Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary container (like a tub or bin) to contain any potential leaks.[11][13]

Storage Conditions: Store the container in a cool, dry, and well-ventilated area, away from

incompatible materials.[3][13] Ensure the container is stored upright and the label is clearly

visible.[5][11]

Step 4: Arranging for Final Disposal
Disposal must be handled by certified professionals.

Prohibited Disposal Methods: It is strictly forbidden to dispose of 3-Chlorobenzyl bromide
by pouring it down the drain or allowing it to evaporate in a fume hood.[10][13][14]

Contact for Pickup: Once the waste container is full or you have finished the project, contact

your institution’s Environmental Health and Safety (EH&S or OCRS) department to schedule

a waste pickup.[12] Follow their specific procedures for requesting a collection.

Empty Containers: An empty container that held 3-Chlorobenzyl bromide must be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

waste. After rinsing, deface the original labels and dispose of the container as regular trash

or as directed by your institution.

Step 5: Spill and Emergency Procedures
Immediate and correct response to a spill is crucial.

Small Spills (within a fume hood):

Ensure you are wearing appropriate PPE.

Contain the spill with an inert absorbent material such as sand, vermiculite, or a

commercial sorbent pad.[3][11]

Carefully collect the absorbent material using non-sparking tools.

Place the collected material into a sealed, labeled container for disposal as halogenated

hazardous waste.[10][11]
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Large Spills (outside a fume hood):

Evacuate the immediate area and alert nearby personnel.[3][10]

If the spill is flammable or poses a significant inhalation hazard, activate the fire alarm to

evacuate the building.[10]

Call your institution's emergency number and the EH&S office to report the spill.[11] Do

not attempt to clean it up yourself.[3]

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]

[2][11]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1][2][3]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[1]

[2][3]

Disposal Process Workflow
The following diagram illustrates the logical steps for the proper disposal of 3-Chlorobenzyl
bromide waste.
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Caption: Workflow for the safe disposal of 3-Chlorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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